Ykl-5-124

• Molecular Formula: C28H33N7O3
• Molecular Weight: 515.6 g/mol
• InChI: InChI=1S/C28H33N7O3/c1-6-23(36)29-20-14-12-19(13-15-20)26(37)31-25-21-16-35(28(2,3)24(21)32-33-25)27(38)30-22(17-34(4)5)18-10-8-7-9-11-18/h6-15,22H,1,16-17H2,2-5H3,(H,29,36)(H,30,38)(H2,31,32,33,37)/t22-/m1/s1
• InChIKey: KPABJHHKKJIDGX-JOCHJYFZSA-N

YKL-5-124 CDK7 Inhibitor for Research Procurement: Chemical and Biological Profile

YKL-5-124 is a potent, selective, and covalent inhibitor of cyclin-dependent kinase 7 (CDK7), a master regulator of cell cycle progression and gene transcription [1]. The compound forms an irreversible covalent bond with cysteine 312 (C312) of CDK7, providing sustained target engagement [2]. YKL-5-124 displays biochemical IC₅₀ values of 9.7 nM against the CDK7/Mat1/CycH complex and 53.5 nM against CDK7 alone, with significant selectivity over other CDKs .

Target engagement

CDK7-selective covalent probe designed to distinguish CDK7 biology from CDK12/13

Phenotype

Reported G1/S cell cycle arrest phenotype with minimal Pol II CTD phosphorylation effect

Selectivity context

Isoform-selectivity assay context supports CDK7 pathway study without confounding CDK12/13 activity

• [1] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source
• [2] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source

YKL-5-124 Procurement Rationale: Why Broad-Spectrum CDK7 Inhibitors Are Not Interchangeable

CDK7 inhibitors vary substantially in selectivity, covalent vs. reversible binding, and functional outcomes. Early-generation compounds like THZ1 exhibit potent CDK12/13 off-target activity that confounds interpretation of CDK7-specific effects [1]. Clinical-stage inhibitors such as samuraciclib offer oral bioavailability but differ in mechanism (ATP-competitive vs. covalent) and therapeutic window [2]. Substituting YKL-5-124 with a less selective or mechanistically distinct analog risks obscuring the specific contribution of CDK7 inhibition in experimental systems [3].

YKL-5-124

THZ1

THZ1 is equipotent on CDK7, CDK12, and CDK13; substitution may introduce CDK12/13-mediated transcriptional effects that shift the phenotype away from CDK7-specific cell cycle arrest.

YKL-5-124

pan-CDK inhibitor

Broad CDK inhibition can alter cell cycle and transcriptional programs; the selective covalent probe is required to attribute responses to CDK7 alone.

• [1] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source
• [2] Carrick Therapeutics. Samuraciclib (CT7001) Clinical Development Overview. 2025. View Source
• [3] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source

YKL-5-124 Comparative Evidence Guide: Quantified Differentiation from Key Analogs

YKL-5-124 vs. THZ1: CDK12/13 Selectivity and Kinase Inhibition Profile

YKL-5-124 exhibits >100-fold selectivity for CDK7 over CDK9 and CDK2, and no detectable inhibition of CDK12 or CDK13 up to 10 µM [1]. In contrast, THZ1 is equipotent against CDK7, CDK12, and CDK13 . This stark difference in selectivity profile is a primary determinant for selecting YKL-5-124 when dissecting CDK7-specific biology.

CDK7 selectivity vs. THZ1

Head-to-head

YKL-5-124: no CDK12/13 inhibition; >100‑fold selectivity over CDK9, CDK2. THZ1: equipotent on CDK7/12/13.

Enables CDK7-specific mechanistic interpretation; polypharmacology risk with THZ1.

Kinase assay at 1 mM ATP; KiNativ profiling in Jurkat cells.

Evidence Dimension	Kinase inhibition IC₅₀ (CDK12/CDK13)
Target Compound Data	IC₅₀ > 10 µM (no inhibition) for CDK12 and CDK13
Comparator Or Baseline	THZ1: Equipotent against CDK7, CDK12, and CDK13
Quantified Difference	YKL-5-124: >100-fold selective over CDK2/CDK9; inactive against CDK12/13. THZ1: non-selective.
Conditions	In vitro kinase assays with recombinant CDK7, CDK12, CDK13; Jurkat and HAP1 cellular KiNativ profiling

Why This Matters

Researchers requiring specific interrogation of CDK7 function without confounding CDK12/13 effects must use YKL-5-124 over THZ1.

• [1] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source

YKL-5-124 vs. THZ1: RNA Polymerase II CTD Phosphorylation

YKL-5-124 treatment results in no detectable change in RNA polymerase II C-terminal domain (CTD) phosphorylation at Ser2 or Ser5 [1]. In contrast, THZ1 strongly reduces Pol II CTD phosphorylation [2]. This functional divergence is critical for studies aiming to isolate cell cycle effects from transcriptional regulation.

Covalent kinetics

Head-to-head

kinact 103 vs. 9 μs⁻¹nM⁻¹ (THZ1); ~11-fold faster C312 modification. Comparable Ki (1.9 vs 2.1 nM).

Faster covalent engagement supports durable target residence.

Mass spectrometry confirmed ~99% labeling; washout persistence at 125 nM.

Evidence Dimension	RNA Pol II CTD phosphorylation (Ser2/Ser5)
Target Compound Data	No change
Comparator Or Baseline	THZ1: Strong reduction
Quantified Difference	YKL-5-124: minimal effect; THZ1: robust inhibition
Conditions	HAP1 and Jurkat cells; Western blot analysis after 24-hour treatment

Why This Matters

For experiments where preserving basal transcription is required while still inhibiting CDK7-mediated cell cycle regulation, YKL-5-124 is the appropriate tool compound.

• [1] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source
• [2] Gao Y, Volegova M, Nasholm N, et al. Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma. Front Oncol. 2022;11:773186. View Source

YKL-5-124 vs. THZ1: Cell Cycle Arrest Phenotype and Cytotoxicity

YKL-5-124 induces a strong, cytostatic G1/S arrest with minimal apoptosis, as reflected by a GRmax value of ~0 [1]. In contrast, THZ1 exhibits a negative GRmax, indicating significant cytotoxicity [2]. This differential effect on cell viability is essential for studies where prolonged target engagement without cell death is desired.

Cytostatic vs. cytotoxic

Head-to-head

GRmax = 0 (YKL-5-124) vs. negative (THZ1). GR50 shift >150-fold in C312S cells vs. 3.6-fold for THZ1.

CDK7-dependent cytostatic G1/S arrest; THZ1 cytotoxicity is largely CDK7-independent.

HAP1 cells, 72 h; Pol II CTD phosphorylation unchanged at 2 μM YKL-5-124.

Evidence Dimension	Growth rate inhibition (GRmax)
Target Compound Data	GRmax ≈ 0 (cytostatic)
Comparator Or Baseline	THZ1: GRmax negative (cytotoxic)
Quantified Difference	YKL-5-124: purely cytostatic; THZ1: cytotoxic
Conditions	HAP1 cells; 72-hour treatment; GR metrics analysis

Why This Matters

Procurement of YKL-5-124 enables precise dissection of CDK7's role in cell cycle control without confounding cytotoxic effects from off-target activity.

• [1] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source
• [2] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source

YKL-5-124 vs. Samuraciclib (CT7001): Cellular Potency in Head and Neck Cancer Models

In head and neck squamous cell carcinoma (HNSCC) cell lines, YKL-5-124 exhibited lower IC₅₀ values (35–100 nM) compared to samuraciclib (100–200 nM) after 5 days of treatment [1]. This 2- to 3-fold greater potency in vitro may inform dose selection and experimental design in oncology research.

Transcriptional signature

Head-to-head

Jaccard similarity to YKL-5-124+THZ531: 0.45; to THZ1 alone: 0.23. E2F program downregulation unique to YKL-5-124.

Distinct CDK7-dependent transcriptional program; THZ1 is not a proxy.

RNA-seq in HAP1 cells, 500 nM, 24 h.

Evidence Dimension	Cell viability IC₅₀ (5-day treatment)
Target Compound Data	35–100 nM
Comparator Or Baseline	Samuraciclib: 100–200 nM
Quantified Difference	YKL-5-124 IC₅₀ approximately 2-fold lower than samuraciclib
Conditions	HNSCC cell lines; CellTiter-Glo assay; 5 days

Why This Matters

For in vitro oncology studies requiring maximal CDK7 inhibition at lower concentrations, YKL-5-124 may offer enhanced potency over the clinical-stage comparator.

• [1] Signal Transduction and Targeted Therapy. CDK7-targeted therapy effectively disrupts cell cycle progression and oncogenic signaling in head and neck cancer. 2025. View Source

YKL-5-124 Synergy with BRD4 Inhibition: In Vivo Tumor Regression

Combination of YKL-5-124 with the BRD4 inhibitor JQ1 produced synergistic cytotoxicity and significant tumor regression in neuroblastoma patient-derived xenograft (PDX) models [1]. This synergy is attributed to suppression of MYCN-driven transcriptional programs associated with BRD4 inhibitor resistance [2].

In vivo model response

Class-level

Tumor growth suppression in HNSCC PDX/PDO models; combination with anti-PD-1 durably reduced tumor burden in SCLC models.

Reported model-response context; tolerability endpoint monitoring indicated limited overt toxicity.

Data to verify; class-level inference across multiple studies.

Evidence Dimension	Tumor growth inhibition in PDX models
Target Compound Data	Significant tumor regression when combined with JQ1
Comparator Or Baseline	JQ1 monotherapy: partial response; YKL-5-124 monotherapy: cytostatic
Quantified Difference	Combination therapy induced regression; single agents did not
Conditions	MYCN-amplified neuroblastoma PDX mouse models

Why This Matters

YKL-5-124 is a critical component for preclinical combination studies targeting transcriptional addiction, particularly in MYC-driven cancers.

• [1] Gao Y, Volegova M, Nasholm N, et al. Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma. Front Oncol. 2022;11:773186. View Source
• [2] Gao Y, Volegova M, Nasholm N, et al. Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma. Front Oncol. 2022;11:773186. View Source

YKL-5-124 Application Scenarios: High-Value Research and Industrial Use Cases

Dissecting CDK7-Specific Cell Cycle Regulation

Researchers investigating the role of CDK7 in cell cycle progression without confounding transcriptional effects should use YKL-5-124. Its cytostatic G1/S arrest phenotype and lack of RNA Pol II CTD phosphorylation enable clean interrogation of CDK7's function in CDK1/2 activation [1].

Preclinical Combination Therapy with BRD4 Inhibitors

YKL-5-124 is ideally suited for combination studies with BRD4 inhibitors (e.g., JQ1) in MYC-driven cancers such as neuroblastoma and multiple myeloma. The documented synergy and tumor regression in PDX models provide a robust foundation for further preclinical development [2].

Functional Genomics and Chemical Biology Screening

Due to its high selectivity and covalent mechanism, YKL-5-124 serves as an optimal chemical probe for functional genomics screens aimed at identifying synthetic lethal partners of CDK7 inhibition [3]. The availability of a matched negative control (YKL-5-167) enhances experimental rigor [4].

Application

Selection Property

Validation Focus

CDK7-specific cell cycle studies

Isoform selectivity review

G1/S arrest and E2F program without Pol II CTD phosphorylation change

Preclinical tumor model evaluation

Model-response context

Tumor growth model response and tolerability endpoint monitoring

Kinase selectivity profiling with negative control

Target-engagement assay context

Covalent target engagement confirmation using YKL-5-167 and C312S isogenic lines

• [1] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source
• [2] Gao Y, Volegova M, Nasholm N, et al. Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma. Front Oncol. 2022;11:773186. View Source
• [3] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source
• [4] Olson CM, Liang Y, Leggett A, et al. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype. Cell Chem Biol. 2019;26(6):792-803.e10. View Source